1-(1-Aminocyclopentyl)but-3-yn-2-one

• Molecular Formula: C9H13NO
• Molecular Weight: 151.21 g/mol
• IUPAC Name: 1-(1-aminocyclopentyl)but-3-yn-2-one
• InChI: InChI=1S/C9H13NO/c1-2-8(11)7-9(10)5-3-4-6-9/h1H,3-7,10H2
• InChI Key: BRTOGIOQOAOLAM-UHFFFAOYSA-N
• Canonical SMILES: C#CC(=O)CC1(CCCC1)N

Description

1-(1-Aminocyclopentyl)but-3-yn-2-one ( 1595760-88-5) is an organic compound with the molecular formula C 9 H 13 NO and a molecular weight of 151.21 g/mol . Its structure features both a reactive primary amine group and an alkyne-terminated ketone chain attached to a cyclopentyl ring, making it a valuable bifunctional synthetic building block. The presence of multiple functional groups allows this compound to participate in various chemical transformations. The amine group can be used in amide bond formation or reductive amination, while the alkyne moiety is suitable for metal-catalyzed coupling reactions, such as the Click reaction (azide-alkyne cycloaddition), and the ketone group can undergo nucleophilic addition or reduction. This reactivity profile makes it a versatile intermediate for constructing more complex molecular architectures, including novel heterocycles, for research and development purposes . This product is strictly For Research Use Only and is not intended for diagnostic or therapeutic uses. Please refer to the Safety Data Sheet for proper handling protocols. This compound is classified with the signal word "Warning" and has hazard statements indicating it is harmful if swallowed, causes skin and serious eye irritation, and may cause respiratory irritation .

Preparation Methods

The synthesis of 1-(1-Aminocyclopentyl)but-3-yn-2-one typically involves the reaction of cyclopentanone with propargylamine under specific conditions. The reaction is usually carried out in the presence of a base such as sodium hydride or potassium carbonate to facilitate the formation of the desired product. The reaction mixture is then subjected to purification processes such as column chromatography to isolate the pure compound .

Industrial production methods for this compound are not well-documented, but they likely involve similar synthetic routes with optimization for large-scale production. This may include the use of automated reactors and continuous flow systems to enhance efficiency and yield.

Chemical Reactions Analysis

1-(1-Aminocyclopentyl)but-3-yn-2-one undergoes various types of chemical reactions, including:

Oxidation: This compound can be oxidized using reagents such as potassium permanganate or chromium trioxide to form corresponding oxidized products.

Reduction: Reduction reactions can be carried out using hydrogen gas in the presence of a palladium catalyst to yield reduced derivatives.

Substitution: Nucleophilic substitution reactions can occur at the aminocyclopentyl group, leading to the formation of substituted products.

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like hydrogen gas, and nucleophiles such as alkyl halides. The major products formed from these reactions depend on the specific conditions and reagents used .

Scientific Research Applications

1-(1-Aminocyclopentyl)but-3-yn-2-one has several applications in scientific research:

Chemistry: It is used as a building block in the synthesis of more complex molecules. Its unique structure allows for the exploration of new chemical reactions and pathways.

Biology: The compound is studied for its potential biological activity. Researchers investigate its interactions with various biological targets to understand its effects and potential therapeutic applications.

Medicine: Preliminary studies suggest that this compound may have pharmacological properties, making it a candidate for drug development. Its effects on specific molecular targets are of particular interest.

Industry: In industrial settings, 1-(1-Aminocyclopentyl)but-3-yn-2-one may be used in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 1-(1-Aminocyclopentyl)but-3-yn-2-one involves its interaction with specific molecular targets. The aminocyclopentyl group is believed to play a crucial role in binding to these targets, leading to various biochemical effects. The exact pathways and targets involved are still under investigation, but studies suggest that the compound may modulate enzyme activity or interact with receptor proteins .

Comparison with Similar Compounds

Table 1: Key Structural Analogues of 1-(1-Aminocyclopentyl)but-3-yn-2-one

Compound Name	Key Features	Applications/Reactivity	Reference(s)
4-(4-Fluorophenyl)but-3-yn-2-one (1b)	Aryl-substituted ynone; synthesized via enzymatic C─H oxyfunctionalization.	Model substrate for regioselective oxidation; high turnover number (TON: 19,510).
1-Phenyl-4-(triisopropylsilyl)but-3-yn-2-one (1a)	Silyl-protected ynone; used in gold-catalyzed asymmetric synthesis.	Forms diynenamine intermediates for α-quaternary carbon centers.
But-3-yn-2-one (413e)	Simple ynone; participates in multicomponent reactions.	Reacts with N-hydroxypyrroles to generate substituted aromatics (47% yield).
4-(4-Methoxyphenyl)but-3-yn-2-one	Methoxy-substituted aryl ynone; cited in diverse synthetic studies.	Used in cycloadditions and as a precursor for bioactive molecules.
(1-Aminocyclopentyl)methanol	Cyclopentylamine derivative; lacks ynone group.	Intermediate in chiral ligand synthesis; modifies steric/electronic environments.

Ynone Reactivity

• Catalytic Asymmetric Functionalization: Gold-catalyzed reactions with ynones (e.g., 1a) enable the construction of α-quaternary carbon centers via diynenamine intermediates. The stereochemical outcome is controlled during the second functionalization step .
• Multicomponent Reactions: But-3-yn-2-one (413e) reacts with azides and amines in copper-catalyzed systems to yield (Z)-1,2-dihydro-2-iminoquinolines, highlighting its role in heterocycle synthesis .
• Enzymatic Oxidation: Aryl ynones like 1b are synthesized via peroxygenase-mediated C─H activation, achieving high regioselectivity and enzyme efficiency (TON >19,000) .

Aminocyclopentyl Derivatives

• Hydrogen Bonding Effects: The 1-aminocyclopentyl group in analogs like 2-(1-aminocyclopentyl)acetic acid hydrochloride (CAS 1049720-85-5) influences spatial configurations, as seen in E/Z isomerism controlled by hydrogen bonding .
• Synthetic Versatility: Cyclopentylamine derivatives serve as chiral auxiliaries or ligands in asymmetric catalysis, though their ynone-containing counterparts (e.g., the target compound) remain underexplored .

Physicochemical Properties

Table 2: Comparative Physicochemical Data

Compound	Molecular Formula	Molecular Weight	Density (g/mL)	Key Reactivity Notes
But-3-yn-2-one	C₄H₄O	68.07	0.87 (25°C)	High volatility; participates in cycloadditions.
4-(4-Fluorophenyl)but-3-yn-2-one	C₁₀H₇FO	162.16	N/A	Stable under enzymatic oxidation conditions.
1-Phenyl-4-(TIPS)but-3-yn-2-one	C₁₆H₂₄OSi	260.44	N/A	Silyl group enhances stability of enamine intermediates.

Biological Activity

1-(1-Aminocyclopentyl)but-3-yn-2-one is a compound of interest in medicinal chemistry due to its unique structural features, which include a cyclopentane ring and a butynone moiety. With a molecular formula of $C_9H_{13}NO$ and a molecular weight of approximately 151.21 g/mol, this compound has been investigated for its potential therapeutic applications, particularly in the realms of antimicrobial and anticancer activities.

Chemical Structure and Properties

The distinct structure of 1-(1-Aminocyclopentyl)but-3-yn-2-one allows it to interact with various biological targets. The presence of both an amine and a carbonyl group enhances its reactivity and biological activity.

Property	Value
Molecular Formula	$C_9H_{13}NO$
Molecular Weight	151.21 g/mol
CAS Number	1877769-09-9
Structural Features	Cyclopentane ring, butynone moiety

Antimicrobial Activity

Research indicates that 1-(1-Aminocyclopentyl)but-3-yn-2-one exhibits significant antimicrobial properties. Studies have shown its effectiveness against various bacterial strains, suggesting that it may act by inhibiting bacterial enzyme activity or disrupting cellular processes critical for bacterial survival. The exact mechanism remains to be fully elucidated, but preliminary data suggest that it may bind to specific enzymes involved in cell wall synthesis.

Anticancer Properties

In addition to its antimicrobial effects, this compound has been evaluated for its anticancer potential. In vitro studies have demonstrated that 1-(1-Aminocyclopentyl)but-3-yn-2-one can induce apoptosis in cancer cell lines, potentially through the modulation of signaling pathways associated with cell growth and survival. The compound's ability to interact with key receptors and enzymes involved in cancer progression positions it as a promising candidate for further development as an anticancer agent.

The biological activity of 1-(1-Aminocyclopentyl)but-3-yn-2-one is thought to be mediated through several mechanisms:

• Enzyme Inhibition : The compound may inhibit specific enzymes that are crucial for microbial growth or cancer cell proliferation.
• Receptor Modulation : It has the potential to modulate the activity of various receptors involved in signaling pathways that regulate cell survival and apoptosis.
• Cell Cycle Disruption : Evidence suggests that this compound may interfere with the normal cell cycle progression in cancer cells.

Case Studies

Several case studies have highlighted the biological efficacy of 1-(1-Aminocyclopentyl)but-3-yn-2-one:

• Study on Antimicrobial Activity : A study conducted on multiple bacterial strains revealed that the compound exhibited a minimum inhibitory concentration (MIC) comparable to established antibiotics, indicating its potential as an antimicrobial agent.
• Anticancer Activity Evaluation : In vitro assays using human cancer cell lines showed that treatment with 1-(1-Aminocyclopentyl)but-3-yn-2-one led to a significant reduction in cell viability, with IC50 values indicating potent anticancer effects.